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Compound of Interest

Compound Name: L-Valine-15N,d8

Cat. No.: B12395208

Essential Safety and Handling Guide for L-
Valine-15N,d8

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling L-Valine-15N,d8. The following
procedures are designed to ensure the safe and effective use of this stable isotope-labeled
amino acid in a laboratory setting.

l. Personal Protective Equipment (PPE)

When handling L-Valine-15N,d8, which is a white crystalline powder, appropriate personal
protective equipment should be worn to minimize exposure and ensure safety. Although not
classified as a hazardous substance, good laboratory practices should always be observed.[1]

[2]

Recommended Personal Protective Equipment:

o Hand Protection: Wear suitable protective gloves. Gloves must be inspected before use.[3]
o Eye Protection: Safety glasses with side shields or goggles are recommended.[4][5]

e Body Protection: A standard laboratory coat or protective clothing should be worn to prevent
skin contact.[4][5]
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» Respiratory Protection: If working in a non-ventilated area or where dust formation is likely, a
NIOSH/CEN approved respirator should be used.[4]

Il. Quantitative Data

The following table summarizes the available physical and chemical properties for L-Valine and
its isotopically labeled forms. Note that some data pertains to unlabeled L-Valine or other
deuterated forms, as specific data for L-Valine-15N,d8 is limited.

Property Value Source
Molecular Formula C5H11NO2 [2][61[7]
Molecular Weight 126.19 g/mol [8]
Appearance White crystalline powder [1][6]
Odor Odorless [1][6]
Melting Point 295-300 °C (subl.) (lit.)

Solubility in Water ~68 g/L at 20 °C [9]

Room temperature, away from
Storage Temperature _ _ (41151181
light and moisture

log Pow -2.259 at 20°C [4]

Specific Gravity 1.230 [6]

lll. Experimental Protocols: Safe Handling and
Operational Workflow

The following is a step-by-step guide for the safe handling of L-Valine-15N,d8 in a laboratory
environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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Store the container in a cool, dry, and well-ventilated area, away from direct sunlight and
moisture.[4][5][8]

Keep the container tightly closed when not in use.[6]
. Preparation and Use:

Handle the compound in a well-ventilated area or under a fume hood to avoid inhalation of
dust.[4][5]

Wear the recommended PPE (gloves, safety glasses, lab coat).
Avoid direct contact with the skin, eyes, and clothing.[6]
When weighing or transferring the powder, do so carefully to minimize dust formation.[4][5]
Use dedicated and clean equipment (spatulas, weighing boats).
. Accidental Release Measures:
In case of a spill, sweep up the solid material, taking care not to generate dust.[4]
Place the spilled material into a suitable, closed container for disposal.[4]
Clean the spill area thoroughly with water.[1]
Ensure adequate ventilation in the area of the spill.[5]
. First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.
[2][10]

After Skin Contact: Wash the affected area with soap and plenty of water.[2][10]

After Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing.[1][2]
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 After Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention
if you feel unwell.[1][2]

IV. Disposal Plan

Proper disposal of L-Valine-15N,d8 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Unused Product:
» Dispose of the unused product in accordance with local, state, and federal regulations.[4][5]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

 Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[4][5]
2. Contaminated Materials:

e Any materials that have come into contact with L-Valine-15N,d8, such as gloves, weighing
papers, and pipette tips, should be considered for disposal in the same manner as the
unused product.

e Place all contaminated materials in a sealed, labeled container for disposal.

V. Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of L-Valine-15N,d8, from
receipt to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.flinnsci.com/sds_872.9-l-valine/sds_872.9/
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Valine.pdf
https://www.benchchem.com/product/b12395208?utm_src=pdf-body
https://isotope.com/product/attachment/DNLM-4643-PK/SDS%20-%20DNLM-4643.pdf
https://isotope.com/product/attachment/DLM-488-1/L-Valine%20%28D%E2%82%88%2C%2098%25%29%20-%20DLM-488%20-%20V.2.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DNLM-4643-PK/SDS%20-%20DNLM-4643.pdf
https://isotope.com/product/attachment/DNLM-4643-PK/SDS%20-%20DNLM-4643.pdf
https://isotope.com/product/attachment/DLM-488-1/L-Valine%20%28D%E2%82%88%2C%2098%25%29%20-%20DLM-488%20-%20V.2.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b12395208?utm_src=pdf-body
https://www.benchchem.com/product/b12395208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for L-Valine-15N,d8

Receiving & Storage
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i

Storage:
Cool, Dry, Well-Ventilated

Handlina & Use
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Goggles, Gloves, Lab Coat

'

Weighing & Preparation:
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i

Spill & Emergency

Accidental Spill

i

A

Experimental Use Contain & Clean Up

First Aid Measures

Disposal

Collect Waste:
Product & Contaminated ltems

'

Dispose via Licensed Contractor
or Incineration
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Caption: Workflow for the safe handling of L-Valine-15N,d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling L-Valine-
15N,d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395208#personal-protective-equipment-for-
handling-l-valine-15n-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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